![molecular formula C8H2BrCl3N2 B2679088 6-Bromo-2,4,7-trichloroquinazoline CAS No. 1166378-32-0](/img/structure/B2679088.png)
6-Bromo-2,4,7-trichloroquinazoline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
6-Bromo-2,4,7-trichloroquinazoline is a chemical compound that has recently gained attention in the field of scientific research. It is a heterocyclic compound that contains a quinazoline ring system. The compound has been found to have potential applications in various fields, including medicinal chemistry, pharmaceuticals, and materials science. In
Scientific Research Applications
Synthesis and Antibacterial Evaluation
Novel derivatives of 6-bromoquinazolinones have been synthesized and evaluated for their antibacterial properties. For instance, a study described the preparation of a novel compound, 6‑bromo‑2‑chloro‑3-butylquinazolin-4(3H)-one, which was assessed for anti-bacterial activity. The compound's crystal structure and molecular interactions were analyzed, highlighting its potential in antibacterial applications (Ouerghi et al., 2021).
Pharmacological Importance
6-Bromoquinazolinones are known for their pharmacological importance, including anti-inflammatory, analgesic, and antibacterial activities. Research has focused on synthesizing derivatives of 6-bromoquinazolinones to explore their pharmacological activities, resulting in compounds that were screened for anti-bacterial, anti-inflammatory, and analgesic activities by standard methods (Ch. Rajveer et al., 2010).
Anticancer Agent Synthesis
The synthesis of anticancer agents using 6-bromoquinazoline derivatives has been detailed, such as the preparation of Thymitaq from 6-bromo-5-methylanthranilic acid. This process involves a copper-mediated Ullman-like coupling and highlights the compound's role in the manufacture of pharmaceuticals (Malmgren et al., 2008).
Antimicrobial and Antifungal Activities
Research into 6-bromoquinazolinone derivatives has also shown promising antimicrobial and antifungal activities. For instance, novel pyridinyl/quinazolinyl/azetidinonyl/thiazolidinonyl triazoles with a 6-bromo-2-methyl-4-oxoquinazolin-3(4H)-yl core have been synthesized and screened for their antibacterial activity against various strains, showing potential as antimicrobial agents (Singh et al., 2010).
Antiviral and Antimalarial Agents
The introduction of 6-bromoquinazolinone moieties into reactive dye systems has been explored for potential antiviral and antimalarial applications. This innovative approach aims to synthesize novel compounds that could serve as reactive dyes with antimicrobial properties, indicating the versatile applications of 6-bromoquinazolinone derivatives (Patel & Patel, 2012).
properties
IUPAC Name |
6-bromo-2,4,7-trichloroquinazoline |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H2BrCl3N2/c9-4-1-3-6(2-5(4)10)13-8(12)14-7(3)11/h1-2H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JYDYPKQCICPGSM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C2C(=CC(=C1Br)Cl)N=C(N=C2Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H2BrCl3N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Bromo-2,4,7-trichloroquinazoline |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.